(cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide

• IUPAC Name: cyanomethyl-[4-(ethylamino)-6-methylsulfanyl-1,3,5-triazin-2-yl]cyanamide
• InChI: InChI=1S/C9H11N7S/c1-3-12-7-13-8(15-9(14-7)17-2)16(6-11)5-4-10/h3,5H2,1-2H3,(H,12,13,14,15)
• InChI Key: JSHJLJHAEHGDMZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)SC)N(CC#N)C#N
• Molecular Formula: C9H11N7S
• Molecular Weight: 249.30 g/mol

Description

Cyanomethyl[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide, also known as CMTCC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

(cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and material science. In biochemistry, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has been used as a cross-linking agent for proteins and nucleic acids, as well as a labeling reagent for peptides and proteins. In pharmacology, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has been investigated for its potential as a drug delivery vehicle and as a fluorescent probe for imaging studies. In material science, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has been explored for its use in the synthesis of functional materials.

Mechanism of Action

The mechanism of action of (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide is not fully understood, but it is believed to involve the formation of covalent bonds between (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide and target molecules. This covalent bonding can result in changes to the structure and function of the target molecule, leading to altered biochemical and physiological effects.
Biochemical and Physiological Effects:
(cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has been shown to have a range of biochemical and physiological effects, depending on the target molecule and the specific application. In biochemistry, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide can be used to cross-link proteins and nucleic acids, resulting in changes to their structure and function. In pharmacology, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide can be used as a drug delivery vehicle, allowing for targeted delivery of therapeutic agents. In material science, (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide can be used in the synthesis of functional materials with unique properties.

Advantages and Limitations for Lab Experiments

(cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment and expertise for its handling and use.

Future Directions

There are several potential future directions for research on (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide. One area of interest is the development of new applications for (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide in biochemistry, pharmacology, and material science. Another area of interest is the optimization of the synthesis method for (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide to improve yields and purity. Additionally, further studies are needed to fully understand the mechanism of action of (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide and its potential toxicity.

Synthesis Methods

The synthesis of (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide involves the reaction of cyanogen chloride with 4-(ethylamino)-6-(methylthio)-1,3,5-triazine-2-amine in the presence of a base. The resulting product is then treated with cyanamide to yield (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide. This synthesis method has been optimized to achieve high yields and purity of (cyanomethyl)[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]cyanamide.